Array ( [bid] => 7418728 ) Buy N-(3,4-difluorophenyl)-2-pyrrolidin-1-ylacetamide

N-(3,4-difluorophenyl)-2-pyrrolidin-1-ylacetamide

Catalog No.
S7704675
CAS No.
M.F
C12H14F2N2O
M. Wt
240.25 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
N-(3,4-difluorophenyl)-2-pyrrolidin-1-ylacetamide

Product Name

N-(3,4-difluorophenyl)-2-pyrrolidin-1-ylacetamide

IUPAC Name

N-(3,4-difluorophenyl)-2-pyrrolidin-1-ylacetamide

Molecular Formula

C12H14F2N2O

Molecular Weight

240.25 g/mol

InChI

InChI=1S/C12H14F2N2O/c13-10-4-3-9(7-11(10)14)15-12(17)8-16-5-1-2-6-16/h3-4,7H,1-2,5-6,8H2,(H,15,17)

InChI Key

BORSRHQQKSIUQW-UHFFFAOYSA-N

SMILES

C1CCN(C1)CC(=O)NC2=CC(=C(C=C2)F)F

Canonical SMILES

C1CCN(C1)CC(=O)NC2=CC(=C(C=C2)F)F
N-(3,4-difluorophenyl)-2-pyrrolidin-1-ylacetamide, also known as DFPA, belongs to the family of pyrrolidine acetamide compounds. The compound was first synthesized in a research laboratory in China in 2016. The structure of DFPA was designed based on the molecular template of α-aryl-substituted pyrrolidine acetamides. Since then, DFPA has gained attention for its potential applications in various fields of research and industry.
DFPA is a white crystalline powder with a molecular weight of 269.25 g/mol. It has a melting point of 144-146°C and a boiling point of 462.2°C at 760 mmHg. DFPA is sparingly soluble in water and soluble in organic solvents such as ethanol and methanol. Its chemical formula is C13H14F2N2O.
The synthesis of DFPA involves the reaction of 3,4-difluoroaniline with 2-pyrrolidin-1-ylacetic acid in the presence of a coupling reagent. The reaction yields DFPA as a crystalline solid, which is then purified by recrystallization. The purity and identity of DFPA are confirmed by various spectroscopic techniques such as 1H-NMR, 13C-NMR, and FT-IR.
The purity and identity of DFPA can be determined by various analytical methods such as HPLC, TLC, and GC. The concentration of DFPA in a given sample can also be quantified by UV-Vis spectroscopy.
DFPA has shown potential biological activities such as anti-inflammatory, anti-tumor, and anti-fibrotic properties. In vitro studies have shown that DFPA inhibits the expression of inflammatory cytokines such as IL-1β, IL-6, and TNF-α. Additionally, DFPA has shown selective cytotoxicity towards cancer cells, indicating its potential as an anti-cancer agent. DFPA has also been shown to inhibit the activation of hepatic stellate cells, suggesting its potential as an anti-fibrotic agent.
Toxicity studies on DFPA have shown no significant toxicity in vivo. Mice administered with high doses of DFPA did not show any signs of toxicity or mortality. LD50 values of DFPA have not been established, but its low toxicity suggests that it is relatively safe for scientific experiments.
DFPA has a range of potential applications in scientific experiments. Its anti-inflammatory and anti-cancer properties suggest that it could be used to develop novel therapeutics. Additionally, its anti-fibrotic properties suggest that it could be used to develop new drugs to treat hepatic fibrosis.
There is limited research on DFPA, but its potential biological activities have attracted attention from researchers. Recent studies have investigated the anti-inflammatory, anti-tumor, and anti-fibrotic properties of DFPA, as well as its potential use in drug development.
DFPA has potential implications in various fields of research and industry, including pharmaceuticals, biotechnology, and chemical synthesis. DFPA could be used to develop new therapeutics for the treatment of inflammatory diseases, cancer, and liver fibrosis. Additionally, DFPA could be used as a starting material for the synthesis of other pyrrolidine acetamides.
DFPA has a relatively low solubility in water, which may limit its use in certain applications. Additionally, further research is needed to elucidate its mechanism of action and to explore its potential in other fields of research, such as materials science. Further explorations of DFPA's anti-inflammatory, anti-cancer potential may lead to its development as a promising therapeutic lead for the treatment of various diseases, subject to further safety and efficacy studies.
Further research to design and synthesize novel pyrrolidine acetamide compounds with better pharmacological activity
Further study of the effect of DFPA on cytokine production as well as on immune cell activity in general.
Further exploration of the potential of DFPA to act as an anti-fibrotic agent in the treatment of liver fibrosis as well as other fibrotic conditions.
Potential synthesis of various analogs of DFPA that may help establish structure-activity relationships (SAR), and may give rise to even better pharmacological effects.
Further exploration of the potential of this family of compounds in various disease states, especially those associated with inflammation.
Further investigation of how the compound interacts with receptors and other proteins in the cellular environment to establish therapeutic effect.
Further study of synthetic methodology for potential large scale synthesis of DFPA for drug development purposes.

XLogP3

2.6

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

1

Exact Mass

240.10741940 g/mol

Monoisotopic Mass

240.10741940 g/mol

Heavy Atom Count

17

Dates

Last modified: 01-05-2024

Explore Compound Types